Cas no 1170169-27-3 (1-(butan-2-yl)-1H-pyrazole-4-carbaldehyde)

1-(butan-2-yl)-1H-pyrazole-4-carbaldehyde structure
1170169-27-3 structure
Product Name:1-(butan-2-yl)-1H-pyrazole-4-carbaldehyde
CAS No:1170169-27-3
MF:C8H12N2O
MW:152.193681716919
MDL:MFCD09701732
CID:3159078
PubChem ID:25247767
Update Time:2025-04-21

1-(butan-2-yl)-1H-pyrazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 1-(butan-2-yl)-1H-pyrazole-4-carbaldehyde
    • AKOS005167918
    • 1-(SEC-BUTYL)PYRAZOLE-4-CARBALDEHYDE
    • VWB16927
    • STK352107
    • 1-sec-butyl-1H-pyrazole-4-carbaldehyde
    • 1-sec-butylpyrazole-4-carbaldehyde
    • CS-0235308
    • 1-butan-2-ylpyrazole-4-carbaldehyde
    • MFCD09701732
    • F8880-4120
    • Z802546144
    • G60395
    • 1170169-27-3
    • EN300-155224
    • 1-(sec-Butyl)-1H-pyrazole-4-carbaldehyde
    • MDL: MFCD09701732
    • Inchi: 1S/C8H12N2O/c1-3-7(2)10-5-8(6-11)4-9-10/h4-7H,3H2,1-2H3
    • InChI Key: AULIHUMPHCEXEU-UHFFFAOYSA-N
    • SMILES: O=CC1C=NN(C=1)C(C)CC

Computed Properties

  • Exact Mass: 152.094963011g/mol
  • Monoisotopic Mass: 152.094963011g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 138
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 34.9Ų

1-(butan-2-yl)-1H-pyrazole-4-carbaldehyde Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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$ 50.00 2022-06-03
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$ 160.00 2022-06-03
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abcr
AB501111-100 mg
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abcr
AB501111-250 mg
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€343.00 2022-03-24
abcr
AB501111-500 mg
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€475.60 2022-03-24
abcr
AB501111-1 g
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Enamine
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